Cas no 49828-88-8 (4-Methyl-3-(propylsulfanyl)phenol)

• Product Name: 4-Methyl-3-(propylsulfanyl)phenol
• CAS No: 49828-88-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 2640533
• PubChem ID: 14404504
• Update Time: 2025-04-21

4-Methyl-3-(propylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-propylsulfanylphenol
• DTXSID60559923
• 49828-88-8
• 4-Methyl-3-(n-propylthio)phenol
• SCHEMBL10333168
• WWGMCNVDBQVYIG-UHFFFAOYSA-N
• 4-Methyl-3-(propylsulfanyl)phenol

• Inchi： 1S/C10H14OS/c1-3-6-12-10-7-9(11)5-4-8(10)2/h4-5,7,11H,3,6H2,1-2H3
• InChI Key： WWGMCNVDBQVYIG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)O)CCC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols